Cas no 2375268-06-5 (2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine
• CAS No: 2375268-06-5
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 6267339
• PubChem ID: 145874689
• Update Time: 2025-06-28

2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2375268-06-5
• EN300-7442730
• 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine

• Inchi： 1S/C8H8ClF2N/c1-8(10,11)6-2-3-7(4-9)12-5-6/h2-3,5H,4H2,1H3
• InChI Key： UMICZMUXQUEAMH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C=N1)C(C)(F)F

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine

Introduction to 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine (CAS No. 2375268-06-5)

2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 2375268-06-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloromethyl group at the 2-position and a 1,1-difluoroethyl side chain at the 5-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug discovery and development.

The chloromethyl functionality introduces reactivity that is highly useful in forming carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. This property is exploited in medicinal chemistry to construct complex scaffolds that mimic natural products or target specific biological pathways. Meanwhile, the 1,1-difluoroethyl group adds a layer of electronic and steric modulation, influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile. Such modifications are increasingly employed to enhance drug-like properties, such as lipophilicity and bioavailability.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine, making it a versatile building block for novel therapeutics. For instance, transition-metal-catalyzed cross-coupling reactions have been leveraged to introduce diverse substituents at the pyridine ring or the side chains, expanding the chemical space for exploration. These techniques align with the growing emphasis on precision chemistry in drug design, where structural diversity is systematically screened for optimal biological activity.

In the context of medicinal chemistry, this compound has garnered attention for its potential applications in addressing neurological disorders. Preliminary studies suggest that derivatives of 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine may interact with specific neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. The pyridine moiety's ability to penetrate the blood-brain barrier and the electron-withdrawing effect of the fluoro substituents contribute to its neuropharmacological relevance. Further investigation into its pharmacological profile could unlock new therapeutic strategies.

The influence of fluorine atoms on molecular properties is another critical aspect worth exploring. The presence of two fluorine atoms in the 1,1-difluoroethyl group not only enhances metabolic stability by resisting hydrolysis but also modulates electronic effects through inductive and resonance interactions. This has been demonstrated in various pharmaceuticals where fluorinated analogs exhibit improved binding affinities or altered pharmacokinetics compared to their non-fluorinated counterparts. The combination of these effects makes 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine an attractive candidate for further optimization.

From a synthetic perspective, the preparation of this compound involves multi-step processes that highlight modern chemical techniques. Starting from commercially available pyridine derivatives, functionalization at the 2-position with a chloromethyl group can be achieved through chlorination or alkylation reactions. Subsequent introduction of the 1,1-difluoroethyl moiety typically employs organometallic reagents or fluorinated electrophiles under controlled conditions. Such synthetic routes underscore the importance of methodological innovation in accessing complex molecules efficiently and scalable.

The role of computational chemistry in designing derivatives of 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine cannot be overstated. Molecular modeling tools have been instrumental in predicting binding modes and affinities with biological targets, guiding experimental efforts toward high-value candidates. Additionally, virtual screening algorithms have accelerated the identification of lead compounds by evaluating vast libraries computationally before wet-lab synthesis. This integration of computational and experimental approaches exemplifies contemporary drug discovery paradigms where efficiency and precision are paramount.

Looking ahead, the future applications of 2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine may extend beyond traditional pharmaceuticals into agrochemicals or specialty chemicals. Its structural motif offers opportunities for designing molecules with novel biological activities relevant to crop protection or material science. As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation using this versatile intermediate as a foundation.

In summary,2-(Chloromethyl)-5-(1,1-difluoroethyl)pyridine (CAS No. 2375268-06-5) represents a compelling example of how structural complexity can be leveraged to develop therapeutically relevant molecules. Its unique combination of reactive sites and electronic features positions it as a key intermediate in synthetic chemistry with broad applications across multiple domains. Continued exploration into its derivatives promises to yield new insights into disease mechanisms and advanced therapeutic solutions.